Cas no 1093261-50-7 (5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid)
1093261-50-7 structure
Product Name:5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid
CAS No:1093261-50-7
MF:C5H5BrN2O2
MW:205.009400129318
CID:1098551
PubChem ID:59451564
Update Time:2025-04-20
5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid
- DTXSID201240617
- EN300-737968
- 1093261-50-7
- DA-37819
- SCHEMBL3032708
- JUWLWSWWMJVONJ-UHFFFAOYSA-N
- 4-bromo-2-methyl-1H-imidazole-5-carboxylic acid
-
- Inchi: 1S/C5H5BrN2O2/c1-2-7-3(5(9)10)4(6)8-2/h1H3,(H,7,8)(H,9,10)
- InChI Key: JUWLWSWWMJVONJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)N=C(C)N1
Computed Properties
- Exact Mass: 203.95344g/mol
- Monoisotopic Mass: 203.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66Ų
5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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